Cas no 190788-60-4 (2-Methoxyphenylboronic Acid Pinacol Ester)

2-Methoxyphenylboronic Acid Pinacol Ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability against hydrolysis, ensuring reliable performance in moisture-sensitive conditions. The methoxy substituent on the phenyl ring provides electronic modulation, facilitating selective coupling with aryl or vinyl halides. This compound exhibits excellent solubility in common organic solvents (e.g., THF, DMF) while maintaining good crystallinity for easy handling. With typical purity >97%, it serves as a key intermediate in pharmaceutical synthesis and material science. The steric protection from pinacol minimizes protodeboronation side reactions, improving reaction yields in challenging transformations. Proper storage under inert atmosphere at 2-8°C ensures long-term stability.
2-Methoxyphenylboronic Acid Pinacol Ester structure
190788-60-4 structure
Product Name:2-Methoxyphenylboronic Acid Pinacol Ester
CAS No:190788-60-4
MF:C13H19BO3
MW:234.099164247513
MDL:MFCD05863916
CID:135411
PubChem ID:11402049
Update Time:2025-07-02

2-Methoxyphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Methoxybenzeneboronic acid pinacol ester
    • 2-Methoxyphenylboronic Acid Pinacol Ester
    • 1,3,2-Dioxaborolane,2-(2-methoxyphenyl)-4,4,5,5-tetramethyl-
    • 2-(2-METHOXYLOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 2-Methoxyphenylboron
    • AMTB544
    • o-(Pinacolboryl)anisol
    • 2-(2-Methoxyloxyphenyl)-4
    • 2-(2-Methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-
    • 2-Methoxy-1-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)benzene
    • 2-METHOXYPHENYLBORONIC ACID, PINACOL ESTER
    • 2-Methoxybenzeneboronicacid,pinacolester97%
    • 2-METHOXYBENZENEBORONIC ACID, PINACOL ESTER
    • 2-Methoxybenzeneboronic acid, pinacol ester 97%
    • 1,3,2-DIOXABOROLANE, 2-(2-METHOXYPHENYL)-4,4,5,5-TETRAMETHYL-
    • ASDFSWMHZSWXPO-UHFFFAOYSA-N
    • AB22719
    • SY045457
    • DB-
    • AS-2576
    • CS-W012915
    • (2-methoxyphenyl)boronic acid, pinacol ester, AldrichCPR
    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolyl)anisole
    • 2-Methoxyphenylboronic acid, pinacol ester, AldrichCPR
    • Z1336745076
    • EN300-201482
    • 190788-60-4
    • DTXSID10464770
    • AKOS015960110
    • 2-(2-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxa borolane
    • 2-(2-methoxy-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • ?2-(2-METHOXYLOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • H10869
    • FT-0643802
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anisole
    • T3708
    • J-012327
    • 2-Methoxybenzeneboronic acid,pinacol ester
    • MFCD05863916
    • 2-(2-METHOXYPHENYL)4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • SCHEMBL2774133
    • DTXCID50415589
    • DB-044744
    • MDL: MFCD05863916
    • Inchi: 1S/C13H19BO3/c1-12(2)13(3,4)17-14(16-12)10-8-6-7-9-11(10)15-5/h6-9H,1-5H3
    • InChI Key: ASDFSWMHZSWXPO-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 234.14300
  • Monoisotopic Mass: 234.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.02
  • Melting Point: 78-80°C
  • Boiling Point: 328.5±25.0℃ at 760 mmHg
  • Flash Point: 152.5°C
  • Refractive Index: 1.49
  • PSA: 27.69000
  • LogP: 1.99440
  • Solubility: Not determined

2-Methoxyphenylboronic Acid Pinacol Ester Security Information

2-Methoxyphenylboronic Acid Pinacol Ester Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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2-Methoxyphenylboronic Acid Pinacol Ester Production Method

Additional information on 2-Methoxyphenylboronic Acid Pinacol Ester

Comprehensive Guide to 2-Methoxyphenylboronic Acid Pinacol Ester (CAS No. 190788-60-4): Properties, Applications, and Industry Insights

2-Methoxyphenylboronic Acid Pinacol Ester (CAS No. 190788-60-4) is a highly versatile boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. With the growing demand for cross-coupling reactions and Suzuki-Miyaura coupling catalysts, this compound has gained significant attention due to its stability, reactivity, and broad applicability. Researchers and manufacturers often search for "2-Methoxyphenylboronic Acid Pinacol Ester synthesis," "CAS 190788-60-4 suppliers," or "boronic ester applications," reflecting its industrial relevance.

The molecular structure of 2-Methoxyphenylboronic Acid Pinacol Ester features a methoxy-substituted phenyl ring coupled with a pinacol boronate group, enhancing its solubility in organic solvents and compatibility with diverse reaction conditions. This makes it a preferred choice for palladium-catalyzed reactions, a topic frequently queried in AI-driven chemical databases. Recent trends also highlight its role in drug intermediate synthesis, particularly for aryl ether derivatives, aligning with the pharmaceutical industry's focus on targeted therapeutics.

From an SEO perspective, keywords like "buy 2-Methoxyphenylboronic Acid Pinacol Ester" or "190788-60-4 price" rank highly, indicating commercial interest. The compound's stability under ambient conditions and low toxicity profile further drive its adoption in green chemistry initiatives, a trending topic among environmentally conscious researchers. Analytical techniques such as NMR spectroscopy and HPLC purity testing are commonly associated with its quality control, addressing another frequent search query.

Innovative applications of CAS 190788-60-4 extend to OLED materials and polymeric catalysts, areas gaining traction in advanced material science. Discussions on platforms like ResearchGate often emphasize its utility in heterocycle formation, a niche yet growing segment. As the demand for high-purity boronic esters rises, suppliers are increasingly optimizing storage recommendations (e.g., inert atmospheres) to meet user expectations—another frequently searched topic.

In summary, 2-Methoxyphenylboronic Acid Pinacol Ester (CAS No. 190788-60-4) bridges academic research and industrial applications, with its relevance amplified by sustainable synthesis trends and precision medicine advancements. Its multifaceted role ensures continued interest, making it a staple in modern organoboron chemistry.

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